Cas no 1219-46-1 (2-Amino-6-(benzoylamino)hexanoic Acid)
1219-46-1 structure
Product Name:2-Amino-6-(benzoylamino)hexanoic Acid
CAS No:1219-46-1
MF:C13H18N2O3
MW:250.293623447418
CID:201407
PubChem ID:1550543
Update Time:2025-04-19
2-Amino-6-(benzoylamino)hexanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- L-Lysine, N6-benzoyl-
- N-EPSILON-BENZOYL-L-LYS
- N-EPSILON-BENZOYL-L-LYSINE
- (S)-2-Amino-6-(benzoylamino)hexanoic acid
- N6-Benzoyl-L-lysine
- 2-amino-6-(phenylcarbonylamino)hexanoic acid
- Nepsilon-Benzoyl-L-lysine
- N-ε-BENZOYL-L-LYSINE
- CS-0207344
- SCHEMBL1242961
- KODLJWKGAKBGOB-NSHDSACASA-N
- n6-benzoyl lysine
- (2S)-2-amino-6-benzamidohexanoic acid
- N~6~-[Hydroxy(phenyl)methylidene]lysine
- (2~{S})-2-azanyl-6-benzamido-hexanoic acid
- DTXSID80924013
- C80044
- (S)-2-Amino-6-benzamidohexanoic acid
- Nepsilon -Benzoyl-L-lysine
- BS-21233
- 1219-46-1
- (S)-2-Amino-6-benzamidohexanoicacid
- (2S)-2-AMINO-6-(PHENYLFORMAMIDO)HEXANOIC ACID
- 2-Amino-6-(benzoylamino)hexanoic Acid
-
- Inchi： 1S/C13H18N2O3/c14-11(13(17)18)8-4-5-9-15-12(16)10-6-2-1-3-7-10/h1-3,6-7,11H,4-5,8-9,14H2,(H,15,16)(H,17,18)/t11-/m0/s1
- InChI Key： KODLJWKGAKBGOB-NSHDSACASA-N
- SMILES： OC([C@H](CCCCNC(C1C=CC=CC=1)=O)N)=O
Computed Properties
- Exact Mass: 250.13200
- Monoisotopic Mass: 250.132
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: -1.1
- Topological Polar Surface Area: 96.9
Experimental Properties
- Color/Form: White or beige powder
- Density: 1.186
- Melting Point: 251-256 °C
- Boiling Point: 521°Cat760mmHg
- Flash Point: 268.9°C
- Refractive Index: 1.558
- PSA: 92.42000
- LogP: 2.08980
- Solubility: Insoluble in water
2-Amino-6-(benzoylamino)hexanoic Acid Security Information
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S24/25
-
Hazardous Material Identification：
- Safety Term：S24/25
2-Amino-6-(benzoylamino)hexanoic Acid Customs Data
- HS CODE：2924299090
- Customs Data：
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-Amino-6-(benzoylamino)hexanoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A595098-5mg |
2-Amino-6-(benzoylamino)hexanoic Acid |
1219-46-1 | 5mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A595098-10mg |
2-Amino-6-(benzoylamino)hexanoic Acid |
1219-46-1 | 10mg |
$ 65.00 | 2022-06-08 | ||
| TRC | A595098-50mg |
2-Amino-6-(benzoylamino)hexanoic Acid |
1219-46-1 | 50mg |
$ 135.00 | 2022-06-08 | ||
| Chemenu | CM342512-5g |
N-Epsilon-benzoyl-L-lysine |
1219-46-1 | 95%+ | 5g |
$343 | 2022-06-14 | |
| Chemenu | CM342512-10g |
N-Epsilon-benzoyl-L-lysine |
1219-46-1 | 95%+ | 10g |
$600 | 2022-06-14 | |
| Chemenu | CM342512-25g |
N-Epsilon-benzoyl-L-lysine |
1219-46-1 | 95%+ | 25g |
$1200 | 2022-06-14 | |
| A2B Chem LLC | AA54708-1g |
N-Epsilon-benzoyl-L-lysine |
1219-46-1 | 98% | 1g |
$97.00 | 2024-04-20 | |
| A2B Chem LLC | AA54708-5g |
N-Epsilon-benzoyl-L-lysine |
1219-46-1 | 98% | 5g |
$271.00 | 2024-04-20 | |
| A2B Chem LLC | AA54708-10g |
N-Epsilon-benzoyl-L-lysine |
1219-46-1 | 98% | 10g |
$467.00 | 2024-04-20 | |
| A2B Chem LLC | AA54708-25g |
N-Epsilon-benzoyl-L-lysine |
1219-46-1 | 98% | 25g |
$923.00 | 2024-04-20 |
2-Amino-6-(benzoylamino)hexanoic Acid Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
1219-46-1 (2-Amino-6-(benzoylamino)hexanoic Acid) Related Products
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